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Compound of Interest

Compound Name:
2-Chloro-4-iodo-5-

(methoxymethoxy)pyridine

CAS No.: 877133-57-8

Cat. No.: B1507372

Get Quote

CAS: 877133-57-8 | Formula: C₇H₇ClINO₂ | MW: 299.49 g/mol

Executive Summary & Compound Profile
2-Chloro-4-iodo-5-(methoxymethoxy)pyridine is a high-value heterocyclic building block,

primarily utilized in medicinal chemistry for palladium-catalyzed cross-coupling reactions (e.g.,

Suzuki-Miyaura, Sonogashira) due to the orthogonal reactivity of the chloro and iodo

substituents.[1][2]

As a Senior Application Scientist, I must emphasize that while the immediate acute toxicity

appears moderate (GHS Warning), the presence of the Methoxymethoxy (MOM) group

introduces latent risks. MOM ethers are acid-labile acetals; upon hydrolysis (accidental contact

with strong acids), they can release formaldehyde, a known carcinogen, and the corresponding

hydroxypyridine. Furthermore, the aryl iodide moiety renders the compound photosensitive,

requiring light-exclusion protocols to prevent degradation and iodine radical formation.
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Hazard Identification Matrix (GHS Classification)
Hazard Class Category Hazard Statement Code

Acute Toxicity 4 (Oral) Harmful if swallowed. H302

Skin

Corrosion/Irritation
2

Causes skin irritation.

[2][3][4]
H315

Eye Damage/Irritation 2A
Causes serious eye

irritation.[3]
H319

STOT - Single

Exposure
3

May cause respiratory

irritation.[3]
H335

Personal Protective Equipment (PPE) Matrix
This protocol moves beyond "standard precautions" to a risk-based selection model. The

primary route of exposure is inhalation of dust during weighing and dermal absorption during

solution-phase handling.
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Protection Zone Recommended Equipment Technical Justification

Respiratory

Engineering Control: Certified

Chemical Fume Hood (Face

velocity: 80–100 fpm).Backup:

N95 or P100 Particulate

Respirator (if hood is

unavailable).

The solid is likely a fine

powder. Pyridine derivatives

can possess potent biological

activity. Engineering controls

are superior to wearable PPE

for respiratory protection.

Hand Protection (Solid)

Nitrile Gloves (Double-

gloved).Inner: 4 mil Nitrile

(Blue/Purple).Outer: 4 mil

Nitrile (White/Teal).

Breakthrough Time: >480 min

(Solids).Double gloving allows

immediate removal of the outer

layer upon contamination

without exposing skin.

Hand Protection (Solution)

Laminate Film (Silver

Shield/North) or Viton gloves if

dissolved in DCM or THF.

Halogenated solvents (often

used with this compound)

permeate nitrile in <5 minutes.

Laminate gloves provide broad

chemical resistance.

Eye/Face
Chemical Splash Goggles

(Indirect Vent).

Safety glasses are insufficient

for fine powders that can drift

around side shields.

Body
Flame-Resistant (FR) Lab

Coat + Tyvek Sleeve Covers.

Pyridine derivatives can be

difficult to remove from cotton

fibers. Sleeve covers bridge

the gap between glove and

coat.

Operational Handling Protocol
This workflow integrates engineering controls with procedural logic to minimize exposure and

product degradation.

Phase A: Storage & Stability[5]
Temperature: Store at 2–8°C (Refrigerated).
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Atmosphere: Inert gas (Argon or Nitrogen) backfill is recommended to prevent oxidation.

Light: Amber vials or aluminum foil wrapping are mandatory due to the C–I bond lability [1].

Phase B: Safe Weighing & Reaction Setup
Objective: Transfer solid without generating airborne dust or static discharge.

Static Neutralization: Iodinated heterocycles are prone to static charge. Use an anti-static

gun or polonium strip near the balance inside the fume hood.

The "Closed Transfer" Technique:

Tare the reaction vessel (flask) with its cap/septum.

Open the source vial only inside the fume hood.

Transfer solid using a disposable antistatic spatula.

Immediately recap both the source vial and reaction flask.

Wipe the exterior of the reaction flask with a Kimwipe dampened in methanol to remove

invisible dust traces before removing from the hood.

Phase C: Solubilization & Reaction
Solvent Choice: When dissolving in DCM or Chloroform, assume the solution is highly

permeable to standard gloves.

Acid Warning:DO NOT expose this compound to strong aqueous acids (HCl, H₂SO₄) unless

intentional deprotection is required. Acid contact will cleave the MOM ether, releasing

formaldehyde gas [2].

Visualized Workflows
Diagram 1: Safe Handling & Synthesis Workflow
This diagram illustrates the logical flow from storage to reaction, emphasizing critical control

points (CCPs).
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Caption: Operational workflow for 2-Chloro-4-iodo-5-(methoxymethoxy)pyridine, highlighting

the critical weighing step and degradation checks.

Diagram 2: Emergency Response Decision Tree
Immediate actions to take in the event of a spill or exposure.
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Caption: Decision logic for spill containment and personnel decontamination.[2][3][5][6][7][8]

Disposal & Decontamination
Core Directive: Do not mix with general organic waste. The combination of halogens (Cl, I) and

the MOM ether requires specific categorization.

Waste Categorization:Halogenated Organic Waste.
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Container Labeling: Must explicitly state "Contains Pyridine Derivatives" and "Halogenated".

Decontamination of Glassware:

Rinse glassware with Acetone or Ethanol.

Collect rinsate into the Halogenated Waste container.

Do not use an acid bath (e.g., Aqua Regia or Piranha) as a first step, as this may

hydrolyze the MOM group and release formaldehyde in an open bath. Base bath

(KOH/Isopropanol) is safer for initial cleaning [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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